Cas no 110451-95-1 (Benzofuran, 6-methoxy-4-methyl-)

• Product Name: Benzofuran, 6-methoxy-4-methyl-
• CAS No: 110451-95-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 3604297
• PubChem ID: 58751694
• Update Time: 2025-05-20

Benzofuran, 6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 6-methoxy-4-methyl-
• 6-METHOXY-4-METHYL-1-BENZOFURAN
• D86282
• WS-01434
• SCHEMBL8358315
• 110451-95-1
• MFCD23705063

• Inchi： 1S/C10H10O2/c1-7-5-8(11-2)6-10-9(7)3-4-12-10/h3-6H,1-2H3
• InChI Key： TVMIMWAKFUJLRZ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC(C)=C2C=C1

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.4Ų

Additional information on Benzofuran, 6-methoxy-4-methyl-

Benzofuran, 6-Methoxy-4-Methyl-: A Comprehensive Overview

The compound Benzofuran, 6-Methoxy-4-Methyl-, also known by its CAS number 110451-95-1, is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles consisting of a benzene ring fused to a furan ring. The presence of the methoxy and methyl substituents at the 6 and 4 positions, respectively, imparts unique electronic and structural properties to this molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Benzofuran, 6-Methoxy-4-Methyl-. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and oxidative cyclization techniques, to construct this compound with high yields and excellent stereocontrol. These methods not only enhance the scalability of the synthesis but also pave the way for its application in drug discovery and material science.

The molecular structure of Benzofuran, 6-Methoxy-4-Methyl- comprises a benzene ring fused to a furan ring, with a methoxy group at position 6 and a methyl group at position 4. This arrangement creates a unique electronic environment that influences the compound's reactivity and stability. The methoxy group introduces electron-donating effects through resonance, while the methyl group provides steric hindrance and contributes to the overall hydrophobicity of the molecule.

Recent studies have highlighted the potential of Benzofuran, 6-Methoxy-4-Methyl- as a building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and Diels-Alder reactions, makes it an invaluable intermediate in the construction of complex molecular architectures. Moreover, its photophysical properties have been exploited in the development of fluorescent materials for optoelectronic applications.

In terms of applications, Benzofuran, 6-Methoxy-4-Methyl- has shown promise in the field of medicinal chemistry. Researchers have investigated its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, its role as a ligand in metalloenzyme mimics has been explored, demonstrating its utility in catalytic processes.

The synthesis and characterization of Benzofuran, 6-Methoxy-4-Methyl- have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies provide insights into its molecular structure and reactivity under various conditions.

In conclusion, Benzofuran, 6-Methoxy-4-Methyl-, with its unique structural features and versatile reactivity, continues to be an area of active research. Its applications span across multiple disciplines, making it a valuable compound in both academic and industrial settings.